Cas no 93516-84-8 (1H-3-Benzazepine, 2,7,8-trimethoxy-1-methyl-)

• Product Name: 1H-3-Benzazepine, 2,7,8-trimethoxy-1-methyl-
• CAS No: 93516-84-8
• MF: C₁₄H₁₇NO₃
• MW: 247.289684057236
• CID: 752668
• PubChem ID: 70501459
• Update Time: 2025-04-19

1H-3-Benzazepine, 2,7,8-trimethoxy-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-3-Benzazepine, 2,7,8-trimethoxy-1-methyl-
• 2,7,8-trimethoxy-1-methyl-1H-3-benzazepine
• DTXSID80742178
• 93516-84-8
• SCHEMBL11040783

• Inchi： 1S/C14H17NO3/c1-9-11-8-13(17-3)12(16-2)7-10(11)5-6-15-14(9)18-4/h5-9H,1-4H3
• InChI Key： PINGQORGGVVHOI-UHFFFAOYSA-N
• SMILES： O(C)C1C(C)C2C=C(C(=CC=2C=CN=1)OC)OC

Computed Properties

• Exact Mass: 247.12084340g/mol
• Monoisotopic Mass: 247.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 40Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines Benzazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines